Propargyl-PEG4-Maleimide
Propargyl-PEG4-Maleimide
Propargyl-PEG4-Maleimide is a PEG derivative containing a propargyl group and a maleimide group. The maleimide group will react with a thiol group to form a covalent bond, enabling the connection of biomolecule with a thiol. The terminal alkyne will react with azides via copper-catalyzed Click Chemistry. PEG Linkers are useful for the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
1609651-90-2
VCID:
VC0540339
InChI:
InChI=1S/C18H26N2O7/c1-2-8-24-10-12-26-14-15-27-13-11-25-9-6-19-16(21)5-7-20-17(22)3-4-18(20)23/h1,3-4H,5-15H2,(H,19,21)
SMILES:
O=C1N(CCC(NCCOCCOCCOCCOCC#C)=O)C(C=C1)=O
Molecular Formula:
C18H26N2O7
Molecular Weight:
382.41
Propargyl-PEG4-Maleimide
CAS No.: 1609651-90-2
Inhibitors
VCID: VC0540339
Molecular Formula: C18H26N2O7
Molecular Weight: 382.41
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1609651-90-2 |
|---|---|
| Product Name | Propargyl-PEG4-Maleimide |
| Molecular Formula | C18H26N2O7 |
| Molecular Weight | 382.41 |
| IUPAC Name | Propargyl-PEG4-Maleimide |
| Standard InChI | InChI=1S/C18H26N2O7/c1-2-8-24-10-12-26-14-15-27-13-11-25-9-6-19-16(21)5-7-20-17(22)3-4-18(20)23/h1,3-4H,5-15H2,(H,19,21) |
| Standard InChIKey | GHEBECZRHJXPTL-UHFFFAOYSA-N |
| SMILES | O=C1N(CCC(NCCOCCOCCOCCOCC#C)=O)C(C=C1)=O |
| Appearance | Solid powder |
| Description | Propargyl-PEG4-Maleimide is a PEG derivative containing a propargyl group and a maleimide group. The maleimide group will react with a thiol group to form a covalent bond, enabling the connection of biomolecule with a thiol. The terminal alkyne will react with azides via copper-catalyzed Click Chemistry. PEG Linkers are useful for the development of antibody drug conjugates. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Propargyl-PEG4-Maleimide |
| Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. |
| Last Modified | Aug 20 2021 |
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